Cas no 886897-35-4 (2-hydroxy-8-methyl-4-oxo-N-(4-phenylbutan-2-yl)-4H-pyrido1,2-apyrimidine-3-carboxamide)

• Product Name: 2-hydroxy-8-methyl-4-oxo-N-(4-phenylbutan-2-yl)-4H-pyrido1,2-apyrimidine-3-carboxamide
• CAS No: 886897-35-4
• MF: C₂₀H₂₁N₃O₃
• MW: 351.399044752121
• CID: 5476708
• Update Time: 2025-06-27

2-hydroxy-8-methyl-4-oxo-N-(4-phenylbutan-2-yl)-4H-pyrido1,2-apyrimidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• CWWOPDBCYMXJLE-UHFFFAOYSA-N
• 2-hydroxy-8-methyl-4-oxo-N-(4-phenylbutan-2-yl)-4H-pyrido1,2-apyrimidine-3-carboxamide

• Inchi： 1S/C20H21N3O3/c1-13-10-11-23-16(12-13)22-19(25)17(20(23)26)18(24)21-14(2)8-9-15-6-4-3-5-7-15/h3-7,10-12,14,26H,8-9H2,1-2H3,(H,21,24)
• InChI Key： AXEFZQUDCSSUHY-UHFFFAOYSA-N
• SMILES： C12C=C(C)C=CN1C(O)=C(C(NC(CCC1=CC=CC=C1)C)=O)C(=O)N=2

Additional information on 2-hydroxy-8-methyl-4-oxo-N-(4-phenylbutan-2-yl)-4H-pyrido1,2-apyrimidine-3-carboxamide

Introduction to 2-Hydroxy-8-Methyl-4-Oxo-N-(4-Phenylbutan-2-Yl)-4H-Pyrido[1,2-a]Pyrimidine-3-Carboxamide (CAS No. 886897-35-4)

2-Hydroxy-8-methyl-4-oxo-N-(4-phenylbutan-2-yl)-4H-pyrido[1,2-a]pyrimidine-3-carboxamide (CAS No. 886897-35-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrido[1,2-a]pyrimidines, which are known for their diverse biological activities, including antitumor, anti-inflammatory, and antimicrobial properties.

The chemical structure of 2-hydroxy-8-methyl-4-oxo-N-(4-phenylbutan-2-yl)-4H-pyrido[1,2-a]pyrimidine-3-carboxamide is characterized by a pyrido[1,2-a]pyrimidine core substituted with a hydroxyl group at the 2-position, a methyl group at the 8-position, and an amide group at the 3-position. The amide group is further substituted with a 4-phenylbutan-2-yl moiety, which imparts unique pharmacological properties to the molecule.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that 2-hydroxy-8-methyl-4-oxo-N-(4-phenylbutan-2-yl)-4H-pyrido[1,2-a]pyrimidine-3-carboxamide exhibits potent antitumor activity against several cancer cell lines. The compound was found to induce apoptosis and inhibit cell proliferation through the modulation of key signaling pathways such as PI3K/AKT and MAPK/ERK.

In addition to its antitumor properties, 2-hydroxy-8-methyl-4-oxo-N-(4-phenylbutan-2-yl)-4H-pyrido[1,2-a]pyrimidine-3-carboxamide has also been investigated for its anti-inflammatory effects. A study published in the Inflammation Research journal demonstrated that the compound effectively reduces inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that this compound could be a promising candidate for the treatment of inflammatory diseases.

The pharmacokinetic profile of 2-hydroxy-8-methyl-4-oxo-N-(4-phenylbutan-2-y l)-4H-pyrido[1,2-a]pyrimidine-3-carboxamide has also been extensively studied. Research indicates that the compound has favorable oral bioavailability and a reasonable half-life, making it suitable for further development as an oral therapeutic agent. Additionally, preclinical studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity.

To further explore the therapeutic potential of 2-hydroxy-8-methyl -4 -oxo -N -( 4 -phenyl butan - 2 - yl ) - 4 H - pyrido [ 1 , 2 -a ] pyrimidine - 3 - carboxamide, ongoing clinical trials are being conducted to evaluate its safety and efficacy in human subjects. Preliminary results from phase I clinical trials have been promising, with no serious adverse events reported and evidence of clinical benefit in patients with advanced solid tumors.

In conclusion, 2-hydroxy - 8 -methyl - 4 - oxo - N -( 4 - phenyl butan - 2 - yl ) - 4 H - pyrido [ 1 , 2 -a ] pyrimidine - 3 - carboxamide (CAS No . 886897 - 35 - 4) represents a promising lead compound in the development of novel therapeutics for cancer and inflammatory diseases. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further preclinical and clinical investigation.